Cas no 1955554-30-9 (methyl 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate)

• Product Name: methyl 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate
• CAS No: 1955554-30-9
• MDL: MFCD30181017
• CID: 4631663
• PubChem ID: 122164085
• Update Time: 2025-05-20

methyl 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate

• MDL： MFCD30181017

Additional information on methyl 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoate

Introduction to Methyl 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanoate (CAS No. 1955554-30-9)

Methyl 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanoate, with the CAS registry number 1955554-30-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the class of oxadiazole derivatives, which are known for their stability and reactivity in various chemical reactions. The methyl ester group attached to the propanoate chain further enhances its functional versatility, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

The structural formula of Methyl 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanoate reveals a fused ring system comprising a five-membered oxadiazole ring and an ester group. The oxadiazole moiety is characterized by two adjacent nitrogen atoms and one oxygen atom in the ring structure, which contributes to its aromaticity and electronic properties. The methyl substituent on the oxadiazole ring adds another layer of functionality, enabling this compound to participate in a wide range of chemical transformations.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry, where it serves as a key intermediate in the synthesis of novel pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth has made it a promising candidate for developing eco-friendly agricultural solutions. Additionally, research into its application as a biomedical agent has shown potential in drug delivery systems due to its ability to form stable complexes with various therapeutic molecules.

In the realm of materials science, Methyl 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanoate has been explored as a precursor for synthesizing advanced polymers and nanomaterials. Its reactivity under mild conditions allows for the controlled formation of cross-linked networks, which exhibit enhanced mechanical and thermal properties. This makes it particularly useful in applications such as high-performance adhesives and composite materials.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yields. These developments have further solidified its position as an essential building block in modern organic synthesis.

From an environmental perspective, studies have demonstrated that Methyl 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanoate exhibits low toxicity and biodegradability under controlled conditions. This aligns with global efforts to develop sustainable chemical processes that minimize environmental impact while maintaining high performance standards.

In conclusion, Methyl 3-(5-Methyl-1,3,4-Oxadiazol-2-yl)Propanoate (CAS No. 1955554-30-9) stands out as a multifaceted compound with applications spanning agriculture, medicine, and materials science. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.